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Compound of Interest

Compound Name: S5-4048

cat. No.: B15574479

In-Depth Technical Guide: S-4048
Introduction

This document provides a detailed technical overview of the chemical compound S-4048.
While comprehensive data regarding its chemical structure and physicochemical properties are
available, it is important to note that extensive public domain information on its biological
activity, specific experimental protocols, and associated signaling pathways is currently limited.
The information presented herein is based on available chemical database entries.

Chemical Structure and Properties

The fundamental chemical identity and properties of S-4048 are well-documented. The
compound, identified in the PubChem database with CID 9873573, possesses a complex
molecular structure.[1]

Chemical Structure:

(1S,3R,4R,5R)-1-[[(1R,2S)-2-(4-chlorophenyl)cyclopropyl]methoxy]-3,4-dihydroxy-5-[(Z)-3-
imidazo[4,5-b]pyridin-1-yl-3-phenylprop-2-enoylJoxycyclohexane-1-carboxylic acid[1]

A summary of its key chemical and physical properties is provided in the table below.

Table 1: Physicochemical Properties of S-4048

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15574479?utm_src=pdf-interest
https://www.benchchem.com/product/b15574479?utm_src=pdf-body
https://www.benchchem.com/product/b15574479?utm_src=pdf-body
https://patents.google.com/patent/US4808596A/en
https://patents.google.com/patent/US4808596A/en
https://www.benchchem.com/product/b15574479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Source

Molecular Formula

C32H30CIN30O7

PubChem[1]

Molecular Weight

604.0 g/mol

PubChem[1]

IUPAC Name

(1S,3R,4R,5R)-1-[[(1R,2S)-2-
(4-
chlorophenyl)cyclopropyllmeth
oxy]-3,4-dihydroxy-5-[(2)-3-
imidazo[4,5-b]pyridin-1-yl-3-
phenylprop-2-
enoyl]oxycyclohexane-1-

carboxylic acid

PubChem[1]

INChl Key

MYXPHMOLFCUDIL-
MLFVSVOESA-N

PubChem[1]

Canonical SMILES

C1C(C1OC(C2CC(C(C(C2)0)
0)OC(=0)C=C(C3=CC=CC=C
3)N4C=NC5=C4C=C=N5)C(=
0)0)C6=CC=C(C=C6)Cl

PubChem[1]

ChEMBL ID

CHEMBL236247

PubChem[1]

PubChem CID

9873573

PubChem[1]

Biological and Pharmacological Properties

As of the date of this report, there is a notable absence of publicly available data regarding the

biological and pharmacological properties of S-4048. Extensive searches of scientific literature

and patent databases did not yield specific information on its mechanism of action, biological

targets, or therapeutic potential. The imidazo[4,5-b]pyridine core is found in compounds with

various biological activities, but specific data for S-4048 is not available.

Table 2: Biological and Pharmacological Data for S-4048
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Mechanism of Action Data not available
Biological Target(s) Data not available
In vitro Activity Data not available
In vivo Activity Data not available
Pharmacokinetics Data not available
Toxicology Data not available

Experimental Protocols and Methodologies

Detailed experimental protocols for the synthesis, purification, and biological evaluation of S-
4048 are not described in the accessible public literature. For researchers interested in working
with this or similar molecules, a general workflow for chemical compound analysis would
typically be followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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